Cas no 1601779-47-8 (3-(4-chloro-2-fluorophenyl)methylazetidine)
3-(4-chloro-2-fluorophenyl)methylazetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chloro-2-fluorophenyl)methylazetidine
- 3-[(4-chloro-2-fluorophenyl)methyl]azetidine
- 1601779-47-8
- EN300-1985558
- SCHEMBL23842754
-
- Inchi: 1S/C10H11ClFN/c11-9-2-1-8(10(12)4-9)3-7-5-13-6-7/h1-2,4,7,13H,3,5-6H2
- InChI Key: YIOXEADIIUHAFG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)F)CC1CNC1
Computed Properties
- Exact Mass: 199.0564052g/mol
- Monoisotopic Mass: 199.0564052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12Ų
3-(4-chloro-2-fluorophenyl)methylazetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1985558-1g |
3-[(4-chloro-2-fluorophenyl)methyl]azetidine |
1601779-47-8 | 1g |
$1129.0 | 2023-09-16 | ||
| Enamine | EN300-1985558-5g |
3-[(4-chloro-2-fluorophenyl)methyl]azetidine |
1601779-47-8 | 5g |
$3273.0 | 2023-09-16 | ||
| Enamine | EN300-1985558-10g |
3-[(4-chloro-2-fluorophenyl)methyl]azetidine |
1601779-47-8 | 10g |
$4852.0 | 2023-09-16 | ||
| Enamine | EN300-1985558-0.05g |
3-[(4-chloro-2-fluorophenyl)methyl]azetidine |
1601779-47-8 | 0.05g |
$948.0 | 2023-09-16 | ||
| Enamine | EN300-1985558-0.1g |
3-[(4-chloro-2-fluorophenyl)methyl]azetidine |
1601779-47-8 | 0.1g |
$993.0 | 2023-09-16 | ||
| Enamine | EN300-1985558-0.25g |
3-[(4-chloro-2-fluorophenyl)methyl]azetidine |
1601779-47-8 | 0.25g |
$1038.0 | 2023-09-16 | ||
| Enamine | EN300-1985558-0.5g |
3-[(4-chloro-2-fluorophenyl)methyl]azetidine |
1601779-47-8 | 0.5g |
$1084.0 | 2023-09-16 | ||
| Enamine | EN300-1985558-1.0g |
3-[(4-chloro-2-fluorophenyl)methyl]azetidine |
1601779-47-8 | 1g |
$1299.0 | 2023-05-26 | ||
| Enamine | EN300-1985558-2.5g |
3-[(4-chloro-2-fluorophenyl)methyl]azetidine |
1601779-47-8 | 2.5g |
$2211.0 | 2023-09-16 | ||
| Enamine | EN300-1985558-5.0g |
3-[(4-chloro-2-fluorophenyl)methyl]azetidine |
1601779-47-8 | 5g |
$3770.0 | 2023-05-26 |
3-(4-chloro-2-fluorophenyl)methylazetidine Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 3-(4-chloro-2-fluorophenyl)methylazetidine
Professional Introduction to Compound with CAS No. 1601779-47-8 and Product Name 3-(4-chloro-2-fluorophenyl)methylazetidine
The compound with the CAS number 1601779-47-8 and the product name 3-(4-chloro-2-fluorophenyl)methylazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development. The presence of both chloro and fluoro substituents on the aromatic ring, combined with the azetidine moiety, imparts distinct chemical reactivity and biological activity, making it a promising candidate for further investigation.
Recent studies have highlighted the importance of 3-(4-chloro-2-fluorophenyl)methylazetidine in the synthesis of novel therapeutic agents. The azetidine ring, a five-membered heterocycle, is known for its ability to enhance binding affinity and selectivity in drug targets. This structural motif has been extensively explored in the development of bioactive molecules, particularly in the realm of central nervous system (CNS) drugs. The chloro and fluoro groups further contribute to the compound's pharmacological profile by influencing its metabolic stability and interactions with biological receptors.
In the context of modern drug discovery, 3-(4-chloro-2-fluorophenyl)methylazetidine has been investigated for its potential role in addressing various therapeutic challenges. For instance, its structural framework aligns well with the requirements for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorine atom, in particular, is a key feature that enhances lipophilicity and metabolic resistance, attributes that are highly desirable in drug candidates intended for long-term therapeutic use.
Advances in computational chemistry have enabled more precise predictions of the biological activity of 3-(4-chloro-2-fluorophenyl)methylazetidine. Molecular modeling studies have demonstrated that this compound can interact effectively with specific protein targets, suggesting its utility as a scaffold for designing new drugs. The combination of quantum mechanical calculations and molecular dynamics simulations has provided valuable insights into its binding mechanism, facilitating the optimization of its pharmacokinetic properties.
The synthesis of 3-(4-chloro-2-fluorophenyl)methylazetidine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of fluorine and chlorine substituents requires careful control over reaction conditions to ensure high yield and purity. Recent innovations in catalytic methods have streamlined these processes, making it feasible to produce this compound on a larger scale. Such advancements are critical for translating laboratory discoveries into viable pharmaceutical products.
From a medicinal chemistry perspective, 3-(4-chloro-2-fluorophenyl)methylazetidine exemplifies how structural modifications can lead to enhanced therapeutic efficacy. Preclinical studies have shown promising results when this compound is tested against various disease models. Its ability to modulate key biological pathways makes it a versatile tool for exploring new treatment strategies. For example, research indicates that it may have neuroprotective properties, which could be exploited in the management of neurodegenerative disorders.
The integration of machine learning techniques has further accelerated the discovery process for compounds like 3-(4-chloro-2-fluorophenyl)methylazetidine. By analyzing vast datasets of chemical structures and their biological activities, artificial intelligence algorithms can predict promising candidates with remarkable accuracy. This approach has not only reduced the time required for hit identification but also enabled the exploration of novel chemical spaces that were previously inaccessible.
In conclusion, 3-(4-chloro-2-fluorophenyl)methylazetidine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in drug development efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing health challenges faced today.
1601779-47-8 (3-(4-chloro-2-fluorophenyl)methylazetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)